Cas no 2228597-05-3 (methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate)

• Product Name: methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate
• CAS No: 2228597-05-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6461775
• PubChem ID: 165627953
• Update Time: 2025-07-20

methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate
• 2228597-05-3
• methyl 2-hydroxy-2-{1-[(1-methylpyrrolidin-2-yl)methyl]cyclopropyl}acetate
• EN300-1782148

• Inchi： 1S/C12H21NO3/c1-13-7-3-4-9(13)8-12(5-6-12)10(14)11(15)16-2/h9-10,14H,3-8H2,1-2H3
• InChI Key： JBUKXGOZTCUTSZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CC2CCCN2C)CC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate

Research Briefing on Methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate (CAS: 2228597-05-3)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate (CAS: 2228597-05-3). This molecule has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The following sections outline the current state of research, including synthesis methodologies, biological activities, and future directions for investigation.

The compound, characterized by its cyclopropyl and pyrrolidine moieties, has been identified as a promising scaffold for drug development. Recent studies have focused on its synthetic accessibility and the exploration of its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for further preclinical evaluations.

In terms of biological activity, preliminary in vitro studies suggest that methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. Researchers hypothesize that its mechanism of action may involve modulation of protein-protein interactions, though further mechanistic studies are required to confirm this. These findings position the compound as a potential candidate for the treatment of chronic inflammatory diseases.

Ongoing research is also exploring the compound's pharmacokinetic profile. Early animal studies indicate favorable absorption and distribution properties, with low toxicity observed at therapeutic doses. However, metabolic stability remains a concern, as rapid clearance was noted in rodent models. Structural modifications are currently being investigated to enhance metabolic stability while retaining biological activity.

The potential applications of this compound extend beyond inflammation. Computational docking studies have revealed possible interactions with neurological targets, suggesting utility in neurodegenerative disorders. Collaborative efforts between academic and industrial researchers are underway to expand the scope of investigation into these areas.

In conclusion, methyl 2-hydroxy-2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}acetate represents a versatile chemical entity with multiple therapeutic possibilities. While challenges in optimization persist, the recent progress in synthesis and biological evaluation underscores its potential. Future research should prioritize comprehensive structure-activity relationship studies and advanced preclinical testing to fully realize its clinical promise.